Cas no 589-33-3 (1H-Pyrrole, 1-butyl-)

• Product Name: 1H-Pyrrole, 1-butyl-
• CAS No: 589-33-3
• MF: C₈H₁₃N
• MW: 123.195522069931
• CID: 372248
• PubChem ID: 68529
• Update Time: 2025-04-19

1H-Pyrrole, 1-butyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 1-butyl-
• 1-Butyl-1H-pyrrole
• 1-butylpyrrole
• 1-n-Butylpyrrole
• N-Butylpyrrole
• Pyrrole, 1-butyl-
• Pyrrole, 1-n-butyl-
• DTXSID00207633
• NSC8456
• Q27278687
• NSC 8456
• 589-33-3
• 1-Butyl-1H-pyrrole #
• SCHEMBL562486
• NSC-8456
• EINECS 209-642-8
• NS00034043
• G396OC7TFD
• AKOS008965177
• IIYSNNBEZBAQCQ-UHFFFAOYSA-N
• UNII-G396OC7TFD

• MDL： MFCD12187082
• Inchi： 1S/C8H13N/c1-2-3-6-9-7-4-5-8-9/h4-5,7-8H,2-3,6H2,1H3
• InChI Key： IIYSNNBEZBAQCQ-UHFFFAOYSA-N
• SMILES： N1(C=CC=C1)CCCC

Computed Properties

• Exact Mass: 123.10489
• Monoisotopic Mass: 123.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 65
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 4.9A^2
• XLogP3: 1.8

Experimental Properties

• Density: 0.8747
• Melting Point: -66.1°C (estimate)
• Boiling Point: 175.67°C (estimate)
• Flash Point: 56.9°C
• Refractive Index: 1.4727
• PSA: 4.93

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles